[4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone

• IUPAC Name: [4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone
• InChI: InChI=1S/C18H25N3O/c1-12-13(2)19-17-6-5-14(11-16(12)17)18(22)21-9-7-15(8-10-21)20(3)4/h5-6,11,15,19H,7-10H2,1-4H3
• InChI Key: GMHXNNQWPKOMOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)C(=O)N3CCC(CC3)N(C)C)C
• Molecular Formula: C18H25N3O
• Molecular Weight: 299.4 g/mol

Description

[4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone, also known as DMPI, is a novel chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. DMPI is a synthetic compound that was first synthesized in 2012 by researchers at the University of Tokyo. Since then, several studies have been conducted to investigate the properties and applications of this compound.

Mechanism of Action

The mechanism of action of [4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone involves the inhibition of several signaling pathways that are involved in the growth and survival of cancer cells. This compound has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation and apoptosis. This compound has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation, cell survival, and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells. In addition, this compound has been found to modulate the expression of several genes that are involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using [4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone in lab experiments is its potent anti-cancer activity. This compound has been found to be effective against various types of cancer cells, which makes it a promising candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its relatively high cost compared to other chemical compounds.

Future Directions

There are several future directions for the research on [4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone. One of the most promising directions is the development of this compound-based cancer therapies. This compound has been found to have potent anti-cancer activity, and further studies are needed to evaluate its efficacy and safety in preclinical and clinical trials. Another future direction is the investigation of the mechanism of action of this compound. Studies are needed to elucidate the molecular targets of this compound and the signaling pathways involved in its anti-cancer activity. Finally, the development of new synthetic methods for this compound could lead to the discovery of new analogs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of [4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 2,3-dimethylindole with formaldehyde to form 2,3-dimethyl-1H-indole-5-carbaldehyde. The second step involves the reaction of this intermediate with N,N-dimethylpiperidine to form this compound.

Scientific Research Applications

[4-(dimethylamino)piperidin-1-yl]-(2,3-dimethyl-1H-indol-5-yl)methanone has been found to have several potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death.